Cas no 337508-66-4 (4-(1,3-Oxazol-5-Yl)Benzenesulfonyl Chloride)

4-(1,3-Oxazol-5-Yl)Benzenesulfonyl Chloride is a versatile sulfonyl chloride derivative featuring an oxazole heterocycle. Its reactive sulfonyl chloride group enables efficient functionalization in organic synthesis, particularly in the preparation of sulfonamides and sulfonate esters. The oxazole moiety contributes to its utility in medicinal chemistry and agrochemical applications, where heterocyclic frameworks are often sought after for their bioactivity. This compound is valued for its stability under controlled conditions and its compatibility with a range of nucleophiles, making it a useful intermediate in pharmaceutical and material science research. Proper handling is required due to its moisture sensitivity and reactivity.
4-(1,3-Oxazol-5-Yl)Benzenesulfonyl Chloride structure
337508-66-4 structure
Product Name:4-(1,3-Oxazol-5-Yl)Benzenesulfonyl Chloride
CAS No:337508-66-4
MF:C9H6ClNO3S
MW:243.666840076447
MDL:MFCD02681962
CID:303532
PubChem ID:2776415
Update Time:2025-08-10

4-(1,3-Oxazol-5-Yl)Benzenesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

    • 4-(Oxazol-5-yl)benzene-1-sulfonyl chloride
    • 4-(1,3-OXAZOL-5-YL)BENZENESULFONYL CHLORIDE
    • 4-(1,3-OXAZOL-5-YL)BENZENESULPHONYL CHLORIDE
    • 4-Oxazol-5-yl-benzenesulfonyl chloride
    • Benzenesulfonyl chloride, 4-(5-oxazolyl)-
    • 4-(5-oxazolyl)benzenesulfonyl chloride
    • 4-(1,3-Oxazol-5-yl)benzene-1-sulfonyl chloride
    • 4-oxazol-5-ylbenzene-sulfonyl-chloride
    • DTXSID80380059
    • 4-(1,3-Oxazol-5-yl)-2-benzenesulfonyl chloride
    • FT-0616458
    • 4-(oxazol-5-yl)benzene-1-sulfonylchloride
    • SCHEMBL343986
    • 4-oxazol-5-ylbenzenesulfonyl-chloride
    • QCGUTLAPXWBIMM-UHFFFAOYSA-N
    • CS-0089457
    • 337508-66-4
    • 4-(Oxazol-5-yl)benzenesulfonyl chloride
    • D74889
    • 4-(1,3-OXAZOL-5-YL)phenylsulfonyl CHLORIDE
    • 4-Oxazol-5-ylbenzenesulfonyl chloride
    • J-513201
    • MFCD02681962
    • 4-(1,3-oxazol-5-yl)benzenesulfonyl chloride, AldrichCPR
    • A5990
    • AKOS006222275
    • BP-10992
    • AS-9764
    • 4-(1,3-Oxazol-5-Yl)BenzenesulfonylChloride
    • DB-004963
    • 4-(1,3-Oxazol-5-Yl)Benzenesulfonyl Chloride
    • MDL： MFCD02681962
    • Inchi： 1S/C9H6ClNO3S/c10-15(12,13)8-3-1-7(2-4-8)9-5-11-6-14-9/h1-6H
    • InChI Key： QCGUTLAPXWBIMM-UHFFFAOYSA-N
    • SMILES： ClS(C1C=CC(C2=CN=CO2)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 242.97600
  • Monoisotopic Mass: 242.976
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.6A^2
  • XLogP3: 2

Experimental Properties

  • Density: 1.455
  • Melting Point: 101 ºC
  • Boiling Point: 384.6°C at 760 mmHg
  • Flash Point: 186.4°C
  • Refractive Index: 1.575
  • PSA: 68.55000
  • LogP: 3.34990

4-(1,3-Oxazol-5-Yl)Benzenesulfonyl Chloride Security Information

  • Hazard Statement： Corrosive/Store under nitrogen
  • Hazardous Material transportation number：UN 3261
  • Hazard Category Code： R34
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： C
  • HazardClass：IRRITANT
  • Risk Phrases：R34
  • Safety Term：S26;S36/37/39;S45
  • Storage Condition：Stored in nitrogen

4-(1,3-Oxazol-5-Yl)Benzenesulfonyl Chloride Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(1,3-Oxazol-5-Yl)Benzenesulfonyl Chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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 $ 50.00 2022-06-08
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abcr
AB224387-1 g
4-(1,3-Oxazol-5-yl)benzenesulfonyl chloride; 95%
 337508-66-4
1 g
 €199.10 2023-07-20

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